Cas no 62481-71-4 (Benzene, 2-methoxy-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-)

• Product name: Benzene, 2-methoxy-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
• CAS No: 62481-71-4
• MF: C₁₆H₁₅N₃O₇
• MW: 361.3062
• CID: 443329
• PubChem ID: 71385996

Benzene, 2-methoxy-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
• 2-methoxy-1,3-dinitro-5-[2-(4-nitrophenyl)propan-2-yl]benzene
• 62481-71-4
• DTXSID80808203

• Inchi： InChI=1S/C16H15N3O7/c1-16(2,10-4-6-12(7-5-10)17(20)21)11-8-13(18(22)23)15(26-3)14(9-11)19(24)25/h4-9H,1-3H3
• InChI Key： AMTKAHDSXMWNTM-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=C(C=C1)[N+](=O)[O-])C2=CC(=C(C(=C2)[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 361.09105
• Monoisotopic Mass: 361.09099983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65